Cas no 1705102-68-6 (ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate)

• Product Name: ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate
• CAS No: 1705102-68-6
• MF: C₁₇H₂₀FN₃O₃
• MW: 333.3574
• CID: 5346404
• Update Time: 2025-06-26

ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• PDLHANYAXBJWQI-UHFFFAOYSA-N
• ethyl 3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carboxylate
• ethyl 3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carboxylate
• ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate

• Inchi： 1S/C17H20FN3O3/c1-2-23-17(22)21-9-5-6-12(11-21)10-15-19-16(20-24-15)13-7-3-4-8-14(13)18/h3-4,7-8,12H,2,5-6,9-11H2,1H3
• InChI Key： PDLHANYAXBJWQI-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C1=NOC(C([H])([H])C2([H])C([H])([H])N(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C2([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5

Additional information on ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate

Introduction to Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate (CAS No. 1705102-68-6)

Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, with the CAS number 1705102-68-6, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of neurological disorders and inflammatory conditions. The presence of a fluorophenyl moiety and an oxadiazole ring in its structure contributes to its distinct chemical profile and biological activity.

The structure of Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate is characterized by a piperidine ring linked to a carbamate group, which is further substituted with a methyl group attached to an oxadiazole ring. The oxadiazole ring itself is connected to a fluorophenyl group, which is known for its ability to enhance metabolic stability and binding affinity. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in drug discovery.

Recent advancements in pharmaceutical chemistry have highlighted the importance of fluoro-substituted compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The fluorophenyl group in Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drugs by enhancing their lipophilicity and reducing metabolic degradation. This feature has been exploited in the development of various small-molecule drugs that target neurological and inflammatory diseases.

The oxadiazole moiety is another key feature of this compound that contributes to its biological activity. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. In particular, the 1,2,4-oxadiazole ring has been found to interact with various biological targets, including enzymes and receptors involved in disease pathways. The incorporation of this ring into Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate suggests that it may possess similar therapeutic potential.

One of the most compelling aspects of Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that oxadiazole derivatives can modulate neurotransmitter systems involved in conditions such as epilepsy and Alzheimer's disease. The presence of the piperidine ring in this compound further suggests that it may interact with neurotransmitter receptors, potentially leading to novel therapeutic strategies for these diseases.

In addition to its potential applications in neurological disorders, Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate has also shown promise in the treatment of inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and oxidative stress. The compound's ability to interact with inflammatory pathways has been explored in preclinical studies, where it has demonstrated anti-inflammatory effects comparable to existing therapeutics.

The synthesis of Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the piperidine and carbamate groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl moiety efficiently.

Quality control and analytical methods are crucial for ensuring the integrity of Ethyl 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylel]methyl}piperidine -carbox ylate throughout its synthesis and purification process. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the structure and purity of the compound. These analytical methods provide valuable data for characterizing the chemical properties of the molecule and ensuring its suitability for further research.

The pharmacological evaluation of Ethyl 3-{[3-(2-fluorophen yl)-1 ,2 ,4 -ox adia zol -5 -y l]me th yl }pip erid ine -1 -car boxyla te has revealed several interesting findings. In vitro studies have shown that the compound exhibits moderate binding affinity for several neurotransmitter receptors, including serotonin receptors (5-HT) and dopamine receptors (D). These interactions suggest that it may modulate neurotransmitter signaling pathways relevant to neurological disorders.

Preclinical studies have also explored the anti-inflammatory properties of this compound. In animal models of inflammation , Eth yl 3-[ [3 -( 2 -fluoro phen yl ) -1 , 2 ,4 - ox adia zol -5 -y l ]me th yl ]pi perid ine -1 -car boxyla te has demonstrated significant reductions in inflammatory markers such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings support its potential as a therapeutic agent for conditions involving chronic inflammation.

The future development of Eth yl 3-[ [3 -( 2 -fluoro phen yl ) -1 , 2 ,4 - ox adia zol -5 -y l ]me th yl ]pi perid ine -1 -car boxyla te will likely involve further optimization of its pharmacological properties through structure-based drug design approaches . By fine-tuning its chemical structure , researchers aim to enhance its potency , selectivity , and pharmacokinetic profile . Additionally , exploring novel delivery systems such as nanoparticles or prodrugs could improve its bioavailability and therapeutic efficacy.

The broader significance of Eth yl 3-[ [3 -( 2 -fluoro phen yl ) -1 , 2 ,4 - ox adia zol -5 -y l ]me th yl ]pi perid ine -1 -car boxyla te lies in its contribution to advancing our understanding of drug design principles . Its unique structural features provide insights into how functional groups can be strategically incorporated into molecules to modulate biological activity . As research continues , this compound will serve as a valuable tool for developing new therapies targeting neurological disorders , inflammatory conditions , and other diseases where modulation o fneurotransmitter systems is relevant.